Cas no 866865-99-8 (2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-chloro-4-fluorophenyl)acetamide)

• Product Name: 2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-chloro-4-fluorophenyl)acetamide
• CAS No: 866865-99-8
• MF: C₂₃H₁₆ClFN₂O₄S
• MW: 470.900547027588
• CID: 6295156
• PubChem ID: 2141324
• Update Time: 2025-06-25

2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-chloro-4-fluorophenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-chloro-4-fluorophenyl)acetamide
• 2-[3-(benzenesulfonyl)-4-oxoquinolin-1-yl]-N-(3-chloro-4-fluorophenyl)acetamide
• F1607-0009
• 2-[3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl]-N-(3-chloro-4-fluorophenyl)acetamide
• 866865-99-8
• AB00675415-01
• N-(3-chloro-4-fluorophenyl)-2-[4-oxo-3-(phenylsulfonyl)quinolin-1(4H)-yl]acetamide
• AKOS001820816

• Inchi： 1S/C23H16ClFN2O4S/c24-18-12-15(10-11-19(18)25)26-22(28)14-27-13-21(23(29)17-8-4-5-9-20(17)27)32(30,31)16-6-2-1-3-7-16/h1-13H,14H2,(H,26,28)
• InChI Key： QXMZRGMWHFTFGL-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)NC(CN1C=C(C(C2C=CC=CC1=2)=O)S(C1C=CC=CC=1)(=O)=O)=O)F

Computed Properties

• Exact Mass: 470.0503340g/mol
• Monoisotopic Mass: 470.0503340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 853
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 91.9Ų

Additional information on 2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-chloro-4-fluorophenyl)acetamide

Introduction to 2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-chloro-4-fluorophenyl)acetamide (CAS No. 866865-99-8)

2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-chloro-4-fluorophenyl)acetamide (CAS No. 866865-99-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of this compound.

The chemical structure of 2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-chloro-4-fluorophenyl)acetamide is intricate and consists of a quinoline core functionalized with a benzenesulfonyl group and an acetamide moiety substituted with a 3-chloro-4-fluorophenyl group. The quinoline scaffold is well-known for its biological activities, including antimalarial, antibacterial, and anticancer properties. The presence of the benzenesulfonyl group adds to the compound's hydrophobicity and may influence its pharmacokinetic properties.

The synthesis of 2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-chloro-4-fluorophenyl)acetamide typically involves multi-step reactions. One common approach is to start with the formation of the quinoline core through a condensation reaction between an appropriate amine and a β-ketoester. Subsequent functionalization steps include the introduction of the benzenesulfonyl group via sulfonylation and the attachment of the acetamide moiety through amidation. These synthetic strategies are well-documented in the literature and have been optimized to achieve high yields and purity.

In terms of biological activities, 2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-chloro-4-fluorophenyl)acetamide has demonstrated significant potential in various therapeutic areas. Recent studies have shown that this compound exhibits potent antiproliferative effects against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Beyond its anticancer properties, 2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-chloro-4-fluorophenyl)acetamide has also been investigated for its anti-inflammatory and analgesic activities. Preclinical studies have indicated that this compound can effectively reduce inflammation and pain in animal models of arthritis and neuropathic pain. The anti-inflammatory effects are thought to be mediated through the inhibition of pro-inflammatory cytokines and enzymes such as COX-2.

The pharmacokinetic properties of 2-3-(benzenesulfonyl)-4-oxo-1,4-dihydroquinolin-1-yl-N-(3-chloro-4-fluorophenyl)acetamide are another important aspect of its evaluation. Studies have shown that this compound has favorable oral bioavailability and a reasonable half-life in vivo. These properties make it a promising candidate for further development as an oral therapeutic agent.

Clinical trials are currently underway to assess the safety and efficacy of 2-3-(benzenesulfonyl)-4-o xo - 1 , 4 - dihydroquinolin - 1 - y l - N - ( 3 - chlor o - 4 - fluor o phen y l ) acetam ide. Early results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses with minimal side effects. These findings are encouraging and pave the way for more advanced clinical studies.

In conclusion, 2 - 3 -( ben z ene sulfo n y l ) - 4 - ox o - 1 , 4 - dihydroq u i n o l i n - 1 - y l - N -( 3 - ch lor o - 4 - fluor o phen y l ) acetam ide (CAS No. 866865 - 99 - 8) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure, coupled with its favorable biological activities and pharmacokinetic properties, makes it an attractive candidate for further development in medicinal chemistry and pharmaceutical research.